Cas no 7462-62-6 (N-octylacetamide)

• Product Name: N-octylacetamide
• CAS No: 7462-62-6
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD00966015
• CID: 979526
• PubChem ID: 344958
• Update Time: 2025-05-19

N-octylacetamide Chemical and Physical Properties

Names and Identifiers

• N-octylacetamide
• AC1L81QJ
• Essigsaeure-octylamid
• N-acetyl octyl amine
• N-acetyl-octylamine
• N-Octyl-acetamid
• n-Octyl-acetamide
• NSC402139

• MDL： MFCD00966015
• Inchi： 1S/C10H21NO/c1-3-4-5-6-7-8-9-11-10(2)12/h3-9H2,1-2H3,(H,11,12)
• InChI Key： GLJKLMQZANYKBO-UHFFFAOYSA-N
• SMILES： O=C(C)NCCCCCCCC

Computed Properties

• Exact Mass: 171.16243

Experimental Properties

• Density: 0.858
• Boiling Point: 258.1°C at 760 mmHg
• Flash Point: 149.1°C
• Refractive Index: 1.434
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-octylacetamide

Introduction to N-octylacetamide (CAS No. 7462-62-6)

N-octylacetamide, with the chemical formula C₁₀H₁₉NO, is a compound characterized by its amide functional group and an octyl side chain. This compound is identified by its unique CAS number 7462-62-6, which distinguishes it in the chemical registry. N-octylacetamide is widely recognized for its applications in various industrial and pharmaceutical settings, owing to its chemical stability and favorable solubility properties.

The structure of N-octylacetamide consists of an acetamide moiety linked to an octyl group. This configuration imparts a balance of lipophilicity and hydrophilicity, making it a versatile intermediate in organic synthesis. The compound's amide bond is particularly noteworthy, as it participates in hydrogen bonding, which influences its solubility and reactivity. These characteristics have positioned N-octylacetamide as a valuable component in the development of fine chemicals and specialty materials.

In recent years, N-octylacetamide has garnered attention in the field of pharmaceutical research due to its potential role as a pharmacophore. Studies have explored its interaction with biological targets, suggesting possible applications in drug design. For instance, researchers have investigated its binding affinity to certain enzymes and receptors, which could lead to the development of novel therapeutic agents. The compound's ability to mimic or interfere with biological processes makes it an attractive candidate for further investigation.

The industrial applications of N-octylacetamide are equally diverse. It serves as a key intermediate in the synthesis of polymers, where it contributes to the formation of amide linkages that enhance material strength and flexibility. Additionally, N-octylacetamide is utilized in the formulation of fragrances and flavors, where its amide structure contributes to desirable sensory properties. The compound's stability under various conditions further broadens its utility across multiple sectors.

Advances in synthetic chemistry have also led to innovative methods for producing N-octylacetamide. Modern techniques, such as catalytic hydrogenation and enzymatic synthesis, have improved yield and purity while reducing environmental impact. These developments align with the growing emphasis on sustainable practices in chemical manufacturing. The optimization of production processes ensures that N-octylacetamide remains accessible for both research and commercial applications.

The safety profile of N-octylacetamide is another critical aspect worth examining. While it does not exhibit significant toxicity at typical exposure levels, proper handling protocols are essential to minimize risks associated with prolonged or high-dose exposure. Regulatory guidelines recommend appropriate personal protective equipment (PPE) and ventilation when working with this compound. By adhering to these standards, researchers and manufacturers can ensure safe usage while maximizing benefits.

Future research directions for N-octylacetamide are promising and multifaceted. Investigations into its role in drug development continue to progress, with particular focus on its potential as a lead compound for antiviral or anti-inflammatory agents. Additionally, studies on its environmental impact are being conducted to assess biodegradability and ecotoxicity. These efforts aim to provide a comprehensive understanding of N-octylacetamide's properties and applications.

The integration of computational modeling has further enhanced the study of N-octylacetamide. Molecular dynamics simulations and quantum mechanical calculations allow researchers to predict interactions at the molecular level, aiding in the design of derivatives with improved properties. Such computational approaches complement experimental work by providing insights that would be otherwise difficult to obtain through traditional methods.

In conclusion, N-octylacetamide (CAS No. 7462-62-6) is a multifaceted compound with significant potential across pharmaceuticals, materials science, and industrial applications. Its unique structural features make it a valuable intermediate, while ongoing research continues to uncover new possibilities for its use. As synthetic methods improve and regulatory frameworks evolve, N-octylacetamide is poised to remain a key player in chemical innovation.